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Compound of Interest

Compound Name: 3-Chloropropionyl chloride

Cat. No.: B058127 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
chloropropionyl chloride, a key bifunctional reagent utilized in various synthetic pathways,

including the development of pharmaceuticals. The following sections detail its Nuclear

Magnetic Resonance (NMR) and Infrared (IR) spectral properties, offering a valuable resource

for compound identification and characterization.

Spectroscopic Data Summary
The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, and IR

spectroscopy for 3-chloropropionyl chloride.

Table 1: ¹H NMR Spectroscopic Data for 3-
Chloropropionyl Chloride

Chemical Shift (δ) ppm Multiplicity Assignment

3.762 Triplet -CH₂-Cl

3.363 Triplet -CH₂-COCl

Solvent: CDCl₃
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Table 2: ¹³C NMR Spectroscopic Data for 3-
Chloropropionyl Chloride

Chemical Shift (δ) ppm Assignment

~172 C=O (acid chloride)

~47 -CH₂-COCl

~39 -CH₂-Cl

Note: Exact chemical shifts can vary slightly based on solvent and experimental conditions.

The values presented are typical for this compound.

Table 3: IR Spectroscopic Data for 3-Chloropropionyl
Chloride

Wavenumber (cm⁻¹) Intensity Assignment

~1800 Strong C=O stretch (acid chloride)

~1450 Medium CH₂ bend

~750 Strong C-Cl stretch

Sample Preparation: Neat liquid film

Experimental Protocols
Detailed experimental methodologies are crucial for the reproduction and verification of

spectroscopic data. The following are generalized protocols for acquiring NMR and IR spectra

of a liquid sample like 3-chloropropionyl chloride.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To obtain ¹H and ¹³C NMR spectra for structural elucidation.

Materials:

3-Chloropropionyl chloride
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Deuterated chloroform (CDCl₃)

5 mm NMR tubes

Pipettes

Vortex mixer

Procedure:

Sample Preparation: Approximately 5-20 mg of 3-chloropropionyl chloride is dissolved in

about 0.6 mL of CDCl₃ in a clean, dry vial. The solution is thoroughly mixed using a vortex

mixer to ensure homogeneity.[1][2]

Transfer to NMR Tube: The prepared solution is carefully transferred into a 5 mm NMR tube

to a height of approximately 4-5 cm.[1]

Data Acquisition: The NMR tube is placed in the spectrometer.

Locking: The spectrometer's field frequency is locked onto the deuterium signal of the

CDCl₃.[1]

Shimming: The magnetic field homogeneity is optimized by shimming to obtain sharp,

symmetrical peaks.[1]

Tuning: The probe is tuned to the appropriate frequencies for ¹H and ¹³C nuclei.[1]

Acquisition: Standard pulse sequences are used to acquire the ¹H and ¹³C spectra. For ¹H

NMR, a sufficient number of scans are averaged to achieve a good signal-to-noise ratio.

For ¹³C NMR, a larger number of scans is typically required due to the lower natural

abundance of the ¹³C isotope.

Infrared (IR) Spectroscopy
Objective: To identify the functional groups present in 3-chloropropionyl chloride.

Materials:
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3-Chloropropionyl chloride

FTIR spectrometer with an ATR (Attenuated Total Reflectance) accessory or salt plates (e.g.,

NaCl or KBr)

Pipette

Procedure using ATR-FTIR:

Background Spectrum: A background spectrum of the clean, empty ATR crystal is recorded.

Sample Application: A small drop of neat 3-chloropropionyl chloride is placed directly onto

the ATR crystal.

Data Acquisition: The sample spectrum is recorded over a standard range (e.g., 4000-400

cm⁻¹). The final spectrum is presented in terms of transmittance or absorbance.

Procedure using Salt Plates (Neat Liquid):

Sample Preparation: A single drop of 3-chloropropionyl chloride is placed on the surface

of one salt plate. A second salt plate is carefully placed on top to create a thin liquid film

between the plates.[3]

Data Acquisition: The "sandwich" of salt plates is mounted in the spectrometer's sample

holder, and the IR spectrum is recorded.

Cleaning: After analysis, the salt plates are thoroughly cleaned with a suitable solvent (e.g.,

dry acetone or isopropanol) and stored in a desiccator.[3]

Visualizations
Chemical Structure of 3-Chloropropionyl Chloride
Caption: Chemical structure of 3-Chloropropionyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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